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Compound of Interest

Compound Name: Sex Pheromone Inhibitor iPD1

Cat. No.: B569216

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of iPD1, a novel anti-Programmed Death-1 (PD-1)
recombinant monoclonal antibody, with other commercially available anti-PD-1 antibodies and
alternative affinity reagents. The following sections present supporting experimental data and
detailed protocols to allow for an objective evaluation of iPD1's performance characteristics.

Introduction to iPD1 and the PD-1 Pathway

Programmed Death-1 (PD-1) is a critical immune checkpoint receptor expressed on activated T
cells, B cells, and myeloid cells.[1] Its interaction with its ligands, PD-L1 and PD-L2,
downregulates T-cell activation, playing a crucial role in preventing autoimmunity but also
allowing tumor cells to evade immune surveillance.[1] The blockade of the PD-1/PD-L1
pathway has become a cornerstone of cancer immunotherapy.[1]

iPD1 is a recombinantly produced humanized IgG1 monoclonal antibody designed to bind to
human PD-1 with high affinity and specificity, thereby blocking the interaction with its ligands
and restoring anti-tumor immune responses. This guide evaluates the binding characteristics of
iIPD1 in comparison to other established anti-PD-1 antibodies and non-antibody-based
alternatives.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b569216?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5419084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5419084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5419084/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Antigen Presenting Cell / Tumor Cell T Cell

PD-L1 iPD1

nhibitory Signal

Inhibition of
T Cell Response

Coat Plate with Add Serial Dilutions Add HRP-conjugated Add TMB Substrate Read Absorbance
E{eccmbinam PD-H'OCI( CIED BS"C“WE andlvesty Secondary Antibody ocleaizndidesn & Stop Solution at 450nm Calculate KD

Antibody-Based Non-Antibody-Based

High Specificity Small Size High Stability Chemical Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 1. Epitope mapping reveals the binding mechanism of a functional antibody cross-reactive to
both human and murine programmed death 1 - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Comparative Guide to the Specificity and Cross-
Reactivity of iPD1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569216#specificity-and-cross-reactivity-of-ipd1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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